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Compound of Interest

Compound Name: Tricarballylic anhydride

CAS No.: 4756-10-9

Cat. No.: B182443

Get Quote

This guide provides an in-depth exploration of tricarballylic anhydride, a versatile reagent

with significant applications in synthetic chemistry and as a crucial building block in the

development of biologically active molecules. Designed for researchers, scientists, and

professionals in drug development, this document delves into the core chemical and physical

properties, synthesis protocols, and key applications of this important compound.

Chemical Identity and Nomenclature
Tricarballylic anhydride, a cyclic dicarboxylic anhydride, is a key chemical intermediate.

Accurate identification is paramount for regulatory compliance and scientific precision.

The primary Chemical Abstracts Service (CAS) number for tricarballylic anhydride is 4756-

10-9.[1][2][3] An alternative CAS number, 500000-19-1, is also cited in some databases.[4][5]

[6]
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Identifier Type Value

Primary CAS Number 4756-10-9[1][2][3]

Alternative CAS Number 500000-19-1[4][5][6]

IUPAC Name 2-(2,5-dioxooxolan-3-yl)acetic acid[1][4]

Common Synonyms
Propanetricarboxylic acid, 1,2,3-, cyclic 1,2-

anhydride[4][5]

1,2,3-propanetricarboxylic anhydride[5]

(2,5-dioxotetrahydrofuran-3-yl)acetic acid[1]

Molecular Formula C₆H₆O₅[1][4][5]

InChIKey LYANEXCVXFZQFF-UHFFFAOYSA-N[1][5]

Physicochemical Properties
A thorough understanding of the physicochemical properties of tricarballylic anhydride is

essential for its effective use in experimental design.

Table 2: Physicochemical Data

Property Value Source

Molecular Weight 158.11 g/mol [1]

Melting Point 144.1 °C [7]

Boiling Point Decomposes Not Available

Density 1.506 g/cm³ (Predicted) [7]

Appearance White to off-white solid General Knowledge

Solubility
Reacts with water. Soluble in

many organic solvents.
General Knowledge
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The synthesis of tricarballylic anhydride is typically achieved through the dehydration of its

parent acid, tricarballylic acid. The following protocol is a well-established method.

Synthesis Workflow

Starting Material Reagents

Process

Final Product

Tricarballylic Acid

Dissolution & Reaction

Acetic Anhydride

Removal of Excess Reagent

Recrystallization

Tricarballylic Anhydride

Click to download full resolution via product page

Caption: Workflow for the synthesis of tricarballylic anhydride.

Detailed Experimental Protocol
This protocol is based on established chemical principles for the formation of anhydrides from

dicarboxylic acids.
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Materials:

Tricarballylic acid

Acetic anhydride

Ethyl acetate

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle

Rotary evaporator

Recrystallization apparatus

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve tricarballylic acid in a minimal

amount of acetic anhydride.

Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by

techniques such as TLC or the complete dissolution of the starting material.

Work-up: Once the reaction is complete, remove the excess acetic anhydride and acetic acid

byproduct under reduced pressure using a rotary evaporator.

Purification: Recrystallize the crude product from a suitable solvent, such as ethyl acetate, to

yield pure tricarballylic anhydride.

Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Key Applications in Research and Development
Tricarballylic anhydride serves as a versatile building block in organic synthesis, particularly

for introducing the tricarballyl moiety into larger molecules.
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Synthesis of Bioactive Molecules
Tricarballylic acid, and by extension its anhydride, is a structural component of several naturally

occurring mycotoxins, such as Fumonisin B1 and AAL Toxin TA.[8] The anhydride is a key

intermediate for the synthesis of analogs of these molecules, which are used in toxicological

and mechanistic studies.

Precursor to Aconitase Inhibitors
Tricarballylic acid is a known competitive inhibitor of aconitase (aconitate hydratase), an

essential enzyme in the citric acid cycle.[9][10] Aconitase catalyzes the isomerization of citrate

to isocitrate. Tricarballylic acid's structural similarity to citric acid allows it to bind to the active

site of the enzyme, thereby blocking the normal metabolic pathway. The anhydride can be used

to synthesize derivatives of tricarballylic acid for studies on aconitase inhibition and its

downstream metabolic consequences.

Citrate
Aconitase Isocitrate

Tricarballylic Acid
(from Anhydride)

Click to download full resolution via product page

Caption: Inhibition of Aconitase by Tricarballylic Acid.

Use in Prodrug Development
The anhydride functionality can be employed in the synthesis of prodrugs. Anhydride-based

prodrugs can be designed to release the active pharmaceutical ingredient under specific

physiological conditions, potentially improving drug delivery and efficacy.[11]

Safety and Handling
Tricarballylic anhydride is a reactive chemical and should be handled with appropriate safety

precautions in a well-ventilated fume hood.
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Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and

serious eye irritation. May cause respiratory irritation.[1]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection.

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Use only outdoors or in a

well-ventilated area.

Storage: Store in a well-ventilated place. Keep the container tightly closed. Store locked up.

Always consult the Safety Data Sheet (SDS) from the supplier before handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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